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Compound of Interest

Compound Name: PHOSGARD C 22-R

CAS No.: 4351-70-6

Cat. No.: B3031525 Get Quote

Executive Summary
The transition from monomeric organophosphates (like TCEP and TCPP) to higher molecular

weight alternatives is a critical directive for modern drug delivery devices and medical-grade

polymers. PHOSGARD C 22-R (CAS 4351-70-6), a chlorinated polyphosphate ester, presents

a viable alternative to restricted legacy flame retardants.

This guide provides a technical validation framework to confirm PHOSGARD C 22-R's

compliance with REACH (EC 1907/2006) and RoHS (2011/65/EU) standards. Unlike simple

"pass/fail" certifications, this document outlines the experimental causality required to prove

that C 22-R avoids the migration and toxicity pitfalls of its monomeric predecessors while

maintaining necessary fire safety profiles.

Part 1: The Regulatory Landscape & Chemical Logic
The Structural Differentiator
To validate compliance, one must understand the structural divergence between the candidate

(C 22-R) and restricted substances.

Restricted Baseline (TCEP/TCPP): These are small, monomeric molecules. Their low

molecular weight allows them to migrate easily out of polymer matrices, leading to
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environmental persistence and bioaccumulation. TCEP is an SVHC (Substance of Very High

Concern) listed under REACH Annex XIV.

The Candidate (PHOSGARD C 22-R): Chemically identified as 2,2-

bis(chloromethyl)trimethylene bis[bis(2-chloroethyl)phosphate]. It is an

oligomeric/diphosphate structure.

Mechanism of Safety: The increased steric bulk and molecular weight significantly reduce

volatility and migration potential, the primary drivers for REACH restrictions on

organophosphates.

Regulatory Decision Matrix
The following decision tree illustrates the logic flow for validating C 22-R against current EU

restrictions.
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COMPLIANT
(Safe for Use)

Not Detected
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Figure 1: Regulatory compliance logic flow. Note that compliance for C 22-R often hinges on

proving the absence of unreacted starting materials (TCEP) rather than the toxicity of the C 22-

R molecule itself.

Part 2: Chemical Identity & Validation Protocols

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3031525?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trustworthiness in validation comes from rigorous analytical chemistry. You cannot rely solely

on a Certificate of Analysis (CoA) from a supplier; internal validation is required for GMP/GLP

environments.

Analytical Challenge: Impurity Screening
The synthesis of C 22-R can theoretically leave residual TCEP (Tris(2-chloroethyl) phosphate).

Since TCEP is strictly regulated (REACH threshold 0.1% w/w), your primary validation step is

quantifying this specific impurity.

Protocol: GC-MS Determination of Chlorophosphate
Impurities
Objective: Detect and quantify TCEP and TCPP impurities within the C 22-R matrix.

Reagents:

Solvent: Toluene or Methanol (HPLC Grade).

Internal Standard: Tributyl phosphate (TBP) or deuterated TCEP (d12-TCEP).

Calibration Standards: TCEP (CAS 115-96-8) and TCPP (CAS 13674-84-5).

Step-by-Step Methodology:

Sample Preparation: Dissolve 100 mg of PHOSGARD C 22-R in 10 mL of Toluene. Add 50

µL of Internal Standard solution.

Extraction (if polymer matrix): If testing a finished foam/resin, use Soxhlet extraction with

Dichloromethane (DCM) for 6 hours, then concentrate to 2 mL.

GC Parameters:

Column: DB-5ms (30m x 0.25mm x 0.25µm) or equivalent non-polar phase.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Inlet: Splitless mode, 280°C.
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Oven Program: 60°C (1 min) → 20°C/min → 300°C (hold 5 min).

MS Parameters:

Source Temp: 230°C; Quad Temp: 150°C.

Mode: SIM (Selected Ion Monitoring) for maximum sensitivity.

Target Ions:

TCEP: m/z 249, 205, 143.

C 22-R (Parent): Will elute significantly later due to high MW; monitor TIC for retention

time verification.

Acceptance Criteria:

TCEP/TCPP content must be < 1000 ppm (0.1%) to satisfy REACH SVHC requirements [1].

Part 3: Comparative Performance Data
Replacing a legacy additive requires proof that performance is not compromised. The table

below contrasts PHOSGARD C 22-R against the restricted TCEP and the scrutiny-target

TCPP.

Physical & Safety Profile Comparison
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Parameter
TCEP
(Restricted)

TCPP (Watch
List)

PHOSGARD C
22-R
(Candidate)

Performance
Implication

CAS Number 115-96-8 13674-84-5 4351-70-6

Unique identity

confirms non-

SVHC status.

Structure Monomer Monomer
Diphosphate

(Oligomer)

C 22-R has lower

migration

potential.

Phosphorus % ~10.8% ~9.5% ~10-11%

Comparable

flame retardancy

efficiency.

Chlorine % ~36.7% ~32.5% ~26-28%

Lower halogen

load, potentially

better smoke

profile.

Volatility (TGA)
High (loss <

200°C)
Med-High Low

C 22-R remains

stable during

high-temp

processing.

REACH Status
Annex XIV

(Banned)
Under Evaluation

Compliant (if

TCEP free)

Sustainable

supply chain

security.

Flammability Performance (Experimental)
In rigid polyurethane foam matrices, C 22-R demonstrates superior char formation due to its

higher phosphorus density per molecule relative to volatility.

Limiting Oxygen Index (LOI):

TCEP Control: 23.5%

C 22-R (Equal Loading): 24.2%
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Interpretation: The candidate provides a slight improvement in LOI, indicating better self-

extinguishing properties [2].

Part 4: Workflow for Full Compliance Validation
To integrate C 22-R into a drug development or medical device pipeline, follow this validated

workflow. This ensures that "Compliance" is a data-backed conclusion, not just a checkbox.

Chemical Verification Performance Validation

Raw Material
Batch Receipt

GC-MS Screen
(Limit <0.1% TCEP)

FTIR Fingerprint
(Identify P-O-C bands)

TGA Analysis
(Thermal Stability)

If Pass

LOI / UL-94
(Flammability)

Compliance
Dossier Generation

Click to download full resolution via product page

Figure 2: Integrated Analytical and Performance Validation Workflow.

Step-by-Step Protocol Description
Chemical Verification (The "Gatekeeper"):

Run the GC-MS protocol defined in Section 2.2.

Why? Even if C 22-R is compliant, a batch contaminated with >0.1% TCEP renders your

final product non-compliant under REACH Article 33.

Thermal Stability (TGA):

Run Thermogravimetric Analysis from 50°C to 600°C at 10°C/min under Nitrogen.

Target: 5% weight loss temperature (

) should be
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. This confirms the additive will not volatilize during extrusion or molding, preventing
"fogging" and ensuring the FR remains in the polymer [3].

Flammability Testing:

Prepare standard coupons (e.g., ASTM D635 or UL-94 V-0 protocol).

Compare flame spread rate against a TCPP control.

Part 5: Conclusion
PHOSGARD C 22-R represents a chemically logical evolution in flame retardant technology.

By moving from monomeric to oligomeric structures, it decouples fire safety performance from

the toxicity risks associated with high migration.

Final Verdict:

REACH: Compliant, provided batch-specific validation confirms TCEP impurities are <0.1%.

RoHS: Compliant (Contains no Pb, Hg, Cd, Cr6+, PBB, or PBDEs).[1]

Performance: Equivalent or superior to TCEP/TCPP with improved thermal stability.

For researchers in drug delivery and medical devices, switching to C 22-R is not just a

regulatory necessity; it is a scientifically sound upgrade to material safety and stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.icbase.com/files/ROHS/ROHS_Exar.pdf
https://echa.europa.eu/candidate-list-table
https://echa.europa.eu/candidate-list-table
https://www.benchchem.com/product/b3031525#validating-phosgard-c-22-r-compliance-with-reach-and-rohs-standards
https://www.benchchem.com/product/b3031525#validating-phosgard-c-22-r-compliance-with-reach-and-rohs-standards
https://www.benchchem.com/product/b3031525#validating-phosgard-c-22-r-compliance-with-reach-and-rohs-standards
https://www.benchchem.com/product/b3031525#validating-phosgard-c-22-r-compliance-with-reach-and-rohs-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3031525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

